Cas no 2411244-84-1 (N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide)

• Product Name: N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide
• CAS No: 2411244-84-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6536798
• PubChem ID: 146087713
• Update Time: 2025-07-19

N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide
• Z2100218835
• 2411244-84-1
• EN300-26574401

• Inchi： 1S/C14H17NO2/c1-3-7-13(17)15-10-14(2,11-16)12-8-5-4-6-9-12/h4-6,8-9,16H,10-11H2,1-2H3,(H,15,17)
• InChI Key： HGCMZPZSCWQBCR-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC=CC=1)CNC(C#CC)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide

Research Briefing on N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide (CAS: 2411244-84-1) in Chemical Biology and Pharmaceutical Applications

N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide (CAS: 2411244-84-1) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the class of alkynamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have explored the synthesis of N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide through optimized catalytic processes, highlighting its potential for scalable production. The compound's structural features, such as the hydroxy and phenyl groups, are believed to contribute to its bioactivity and binding affinity to specific molecular targets.

In vitro studies have demonstrated that N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide exhibits promising inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent, which could be advantageous in treating chronic inflammatory conditions with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, including the NF-κB and MAPK pathways, which are critical in inflammation and cancer progression. Preliminary data from cell-based assays indicate that N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide may also possess antiproliferative effects against certain cancer cell lines, warranting further exploration in preclinical models.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent research has focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies have been employed to guide these efforts, yielding derivatives with improved potency and selectivity.

In conclusion, N-(3-hydroxy-2-methyl-2-phenylpropyl)but-2-ynamide represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted bioactivity and potential therapeutic applications make it a subject of ongoing research. Future studies should focus on advancing its preclinical profile, including in vivo efficacy and safety assessments, to determine its viability as a clinical candidate.